Cas no 2172528-68-4 (1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol)

• Product Name: 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol
• CAS No: 2172528-68-4
• MF: C₉H₁₆F₂N₂O
• MW: 206.232949256897
• CID: 6035434
• PubChem ID: 165549451
• Update Time: 2025-05-21

1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol
• EN300-1642504
• 2172528-68-4

• Inchi： 1S/C9H16F2N2O/c10-9(11)3-1-8(14,2-4-9)7(12)5-13-6-7/h13-14H,1-6,12H2
• InChI Key： BRNYRTNYLWZYCI-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CNC1)N)O)F

Computed Properties

• Exact Mass: 206.12306946g/mol
• Monoisotopic Mass: 206.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol

1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol (CAS No. 2172528-68-4): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol (CAS No. 2172528-68-4) has emerged as a promising chemical intermediate with significant potential in drug development. This unique compound combines the structural features of an azetidine ring and a fluorinated cyclohexanol, making it particularly valuable for medicinal chemistry applications.

The molecular structure of 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol features several pharmacologically important elements. The 3-aminoazetidin-3-yl moiety provides a rigid, nitrogen-containing heterocycle that can serve as an excellent hydrogen bond donor/acceptor, while the 4,4-difluorocyclohexan-1-ol portion offers enhanced metabolic stability and improved membrane permeability due to fluorine substitution. This combination makes the compound particularly interesting for researchers working on GPCR-targeted drugs and kinase inhibitors.

Recent trends in drug discovery have shown increasing interest in saturated heterocycles like azetidines, as they often provide better physicochemical properties compared to aromatic counterparts. The incorporation of fluorine atoms in pharmaceutical compounds has become a standard strategy to modulate lipophilicity, metabolic stability, and bioavailability. These factors contribute to the growing importance of 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol in contemporary medicinal chemistry research.

The synthesis of 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol typically involves multi-step procedures that require careful optimization. Key challenges include the introduction of the difluoro group at the 4-position of the cyclohexane ring and the subsequent coupling with the 3-aminoazetidine moiety. Advanced synthetic methodologies such as transition metal-catalyzed reactions and asymmetric synthesis techniques are often employed to achieve high yields and enantiomeric purity.

In pharmaceutical applications, this compound serves as a valuable building block for the development of novel therapeutic agents. Its structural features make it particularly suitable for targeting central nervous system disorders, as the combination of the azetidine scaffold and fluorinated cyclohexanol can enhance blood-brain barrier penetration. Researchers are actively exploring its potential in developing treatments for neurodegenerative diseases and psychiatric conditions.

The physicochemical properties of 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol contribute significantly to its utility in drug design. The compound typically exhibits good solubility in common organic solvents and moderate water solubility, making it suitable for various formulation approaches. The presence of both amino and hydroxyl groups allows for diverse derivatization strategies, enabling medicinal chemists to fine-tune the pharmacological profile of resulting drug candidates.

From a commercial perspective, the demand for specialized chemical intermediates like 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking high-quality supplies of this compound to support their drug discovery programs. The market for such fluorinated building blocks is expected to grow significantly in the coming years, driven by the expanding pipeline of small molecule therapeutics.

Quality control and characterization of 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol require advanced analytical techniques. Standard procedures include HPLC analysis for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. Chiral separation methods may be necessary when working with enantiomerically pure forms of the compound.

Storage and handling recommendations for 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol typically include protection from moisture and storage at controlled temperatures. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. Proper safety assessments should always be conducted before handling any new chemical substance in laboratory settings.

Looking ahead, the unique structural features of 1-(3-aminoazetidin-3-yl)-4,4-difluorocyclohexan-1-ol position it as a valuable tool in addressing current challenges in drug discovery. Its potential applications in developing targeted therapies, particularly for difficult-to-treat conditions, make it a compound of significant interest to both academic researchers and pharmaceutical developers. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, the importance of such specialized chemical intermediates is likely to grow even further.